Cas no 1396765-98-2 (1-(3,4-difluorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine)

• Product Name: 1-(3,4-difluorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine
• CAS No: 1396765-98-2
• MF: C₁₉H₁₆F₂N₄O₂
• MW: 370.352750778198
• CID: 5401542
• Update Time: 2025-05-20

1-(3,4-difluorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]methanone
• 1-(3,4-difluorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

• Inchi： 1S/C19H16F2N4O2/c20-15-5-4-13(11-16(15)21)18(26)23-7-9-24(10-8-23)19(27)14-12-22-25-6-2-1-3-17(14)25/h1-6,11-12H,7-10H2
• InChI Key： ZUFKALMZFZIPFW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(N1CCN(C(C2=C3N(N=C2)C=CC=C3)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3,4-difluorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

Chemical Compound CAS No. 1396765-98-2: 1-(3,4-Difluorobenzoyl)-4-{Pyrazolo[1,5-a]pyridine-3-carbonyl}Piperazine

The compound 1-(3,4-difluorobenzoyl)-4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine, identified by the CAS registry number CAS No. 1396765-98-2, represents a significant advancement in the field of organic synthesis and drug discovery. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals due to its versatility and ability to form hydrogen bonds. The molecule incorporates a pyrazolo[1,5-a]pyridine moiety and a difluorobenzoyl group, both of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazolo[1,5-a]pyridine in medicinal chemistry. This moiety is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). The integration of this group into the piperazine backbone in CAS No. 1396765-98-2 has shown promising results in preliminary in vitro assays, particularly in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's disease.

The presence of the 3,4-difluorobenzoyl group introduces additional electronic and steric effects into the molecule. Fluorine substitution is a common strategy in drug design to enhance lipophilicity and improve pharmacokinetic profiles. In this compound, the difluoro substitution pattern on the benzoyl group has been shown to significantly influence the compound's solubility and bioavailability. Recent research has demonstrated that this modification enhances the compound's ability to penetrate cellular membranes, making it a strong candidate for further preclinical studies.

From a synthetic perspective, the construction of CAS No. 1396765-98-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis begins with the preparation of the pyrazolo[1,5-a]pyridine core through a cyclization reaction involving an appropriate diamine and aldehyde or ketone precursor. Subsequent steps involve coupling reactions to introduce the benzoyl group onto the piperazine ring.

One of the most exciting aspects of this compound is its potential application in oncology. Preclinical data suggest that CAS No. 1396765-98-2 exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways that are overactive in cancer cells but not in healthy tissue.

In addition to its therapeutic potential, this compound serves as a valuable tool for studying complex biological systems. Its structure allows for easy modification through substitution at various positions on both the piperazine and pyrazolo[1,5-a]pyridine rings. This modularity makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Looking forward, ongoing research is focused on understanding the exact mechanism of action of CAS No. 1396765-98-2. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how this compound interacts with its target proteins at atomic resolution. Such insights will be crucial for guiding further optimization efforts and potentially advancing this compound into clinical trials.

In summary, CAS No. 1396765-98-2 represents a cutting-edge development in chemical synthesis with significant implications for drug discovery. Its unique combination of structural features positions it as a promising candidate for addressing unmet medical needs across multiple therapeutic areas.